Cas no 2580178-69-2 (2-{(tert-butoxy)carbonylamino}-4-ethyl-6-fluorobenzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-ethyl-6-fluorobenzoic acid
• CAS No: 2580178-69-2
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 5658496
• PubChem ID: 165887709
• Update Time: 2025-08-03

2-{(tert-butoxy)carbonylamino}-4-ethyl-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-ethyl-6-fluorobenzoic acid
• EN300-27725250
• 2580178-69-2
• 2-{(tert-butoxy)carbonylamino}-4-ethyl-6-fluorobenzoic acid

• Inchi： 1S/C14H18FNO4/c1-5-8-6-9(15)11(12(17)18)10(7-8)16-13(19)20-14(2,3)4/h6-7H,5H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： HGVCMLFKWSOZRP-UHFFFAOYSA-N
• SMILES： FC1=CC(CC)=CC(=C1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12198622g/mol
• Monoisotopic Mass: 283.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-ethyl-6-fluorobenzoic acid

2-{(tert-butoxy)carbonylamino}-4-ethyl-6-fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2580178-69-2, known as 2-{(tert-butoxy)carbonylamino}-4-ethyl-6-fluorobenzoic acid, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with specific functional groups that confer it with distinct chemical properties. The presence of the (tert-butoxy)carbonylamino group at the 2-position, an ethyl group at the 4-position, and a fluorine atom at the 6-position makes this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and peptide coupling techniques. The synthesis process involves the strategic introduction of each functional group in a stepwise manner, ensuring high purity and structural integrity. The use of tert-butoxycarbonyl (Boc) protecting groups has been particularly advantageous in controlling the reactivity of the amino group during intermediate steps, thereby facilitating the construction of complex molecular architectures.

In terms of applications, this compound has shown promising potential in drug discovery and development. Its structure allows for extensive modulation through various substitution patterns, making it an ideal candidate for exploring new pharmacophores. Recent studies have highlighted its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are central to numerous pathological processes including cancer, inflammation, and neurodegenerative diseases. The fluorine atom at the 6-position plays a critical role in enhancing the compound's lipophilicity and bioavailability, while the ethyl group at the 4-position contributes to its metabolic stability.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its carboxylic acid functionality makes it amenable to polymerization reactions, enabling the formation of high-performance polymeric materials with tailored mechanical and thermal properties. Recent research has demonstrated its potential as a building block for synthesizing advanced polyamides and polyurethanes, which exhibit exceptional resistance to environmental degradation and mechanical stress.

The chemical stability of 2-{(tert-butoxy)carbonylamino}-4-ethyl-6-fluorobenzoic acid under various reaction conditions has been extensively studied. Its resistance to hydrolysis under physiological conditions, coupled with its ability to undergo selective deprotection reactions, makes it an attractive candidate for use in controlled drug delivery systems. The tert-butoxycarbonyl group can be selectively removed under mild acidic or enzymatic conditions, providing a means to regulate the release of bioactive molecules in vivo.

In conclusion, CAS No. 2580178-69-2 represents a versatile and multifunctional compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in advancing both therapeutic development and materials innovation.